Cas no 152212-60-7 (2-Hexanone, 3-hydroxy-,(3R)-)
2-Hexanone, 3-hydroxy-,(3R)- structure
Product Name:2-Hexanone, 3-hydroxy-,(3R)-
CAS No:152212-60-7
MF:C6H12O2
MW:116.158282279968
CID:99320
PubChem ID:11768551
Update Time:2025-04-18
2-Hexanone, 3-hydroxy-,(3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 3-hydroxy-,(3R)-
- 2-Hexanone, 3-hydroxy-, (3R)- (9CI)
- LMFA12000077
- SCHEMBL7937569
- CHEBI:179305
- 3R-Hydroxyhexan-2-one
- (3R)-3-hydroxyhexan-2-one
- (r)-3-hydroxyhexan-2-one
- 152212-60-7
-
- Inchi： 1S/C6H12O2/c1-3-4-6(8)5(2)7/h6,8H,3-4H2,1-2H3/t6-/m1/s1
- InChI Key： UHSBCAJZDUQTHH-ZCFIWIBFSA-N
- SMILES： O[C@@H](C(C)=O)CCC
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Hexanone, 3-hydroxy-,(3R)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
152212-60-7 (2-Hexanone, 3-hydroxy-,(3R)-) Related Products
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